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The Collaborative Open Plant Omics (COPO) is a data brokering service designed to assist
researchers, particularly in the life sciences, in managing and publishing their data in
accordance with the FAIR (Findable, Accessible, Interoperable, and Reusable) data principles.
[1][2][3] This guide provides a technical overview of the COPO platform, its core functionalities,
and detailed procedures for data submission, aimed at researchers, scientists, and drug
development professionals.

Core Architecture and Functionality

COPO acts as an intermediary between researchers and public data repositories, streamlining
the often complex process of data deposition.[3] The platform is built on a modern web
architecture, utilizing the Django web framework and Docker containerization for modularity
and ease of deployment. This architecture allows for scalability and the ability to customize
COPO instances for specific research communities.

The core functionalities of COPO revolve around metadata management and data brokering:
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» Metadata Annotation: COPO provides user-friendly wizards and templates to guide
researchers in annotating their data with rich, standardized metadata.[4] It supports
community-sanctioned metadata standards such as the ISA (Investigation, Study, Assay)
framework, Darwin Core, and Minimum Information about any (x) Sequence (MIxS).[1] This
structured approach to metadata ensures that datasets are well-described and easily
discoverable.

» Data Brokering: Once metadata is complete, COPO facilitates the submission of the data
and metadata to appropriate public repositories, such as the European Nucleotide Archive
(ENA).[2][3] It handles the complexities of repository-specific submission protocols, reducing
the burden on the researcher.

o Persistent Identification: COPO tracks the accession numbers and other persistent identifiers
assigned by the public repositories, linking them back to the original data and metadata
within the COPO system. This ensures a clear and persistent record of the research outputs.

Quantitative Data Summary

The following tables summarize key metrics of the COPO platform, providing a snapshot of its
usage and the volume of data it has helped to manage.

Metric Value
Brokered Samples 80,827
User Profiles 909
Registered Users 811
File Uploads 48,806

Table 1: Overall COPO Platform Statistics.[5]

Experimental Protocol: Data Submission to the
European Nucleotide Archive (ENA) via COPO

This protocol outlines the key steps for preparing and submitting sequencing data and
associated metadata to the European Nucleotide Archive (ENA) using the COPO data
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brokering service. This process is exemplified by the workflow used in large-scale sequencing
projects such as the Darwin Tree of Life.[6][7]

1. Data and Metadata Preparation:

e Raw Sequence Data: Ensure raw sequencing data (e.g., FASTQ files) are quality-controlled
and ready for submission.

o Sample Manifest: Complete the appropriate sample manifest file. For projects like the Darwin
Tree of Life, this is a standardized spreadsheet that captures detailed metadata about each
sample.[6][8] The manifest includes fields for taxonomy, collection event details, and sample
processing information. Standard Operating Procedures (SOPs) are often provided for
specific projects to guide the completion of these manifests.[6]

2. COPO Profile and Data Upload:

o Create a COPO Profile: Register for a COPO account and create a new profile for your
submission. This profile will contain general information about your project.

o Upload the Sample Manifest: Upload the completed sample manifest to your COPO profile.
COPO will validate the manifest for completeness and adherence to the required metadata
standards.

o Upload Sequence Data: Upload the raw sequence data files to the COPO platform.
3. Metadata Association and Brokering:

o Associate Data with Metadata: Within the COPO interface, associate the uploaded sequence
data files with their corresponding sample entries from the manifest.

« Initiate Brokering to ENA: Once the data and metadata are correctly associated and
validated, initiate the brokering process to the ENA. COPO will then handle the
communication and data transfer with the ENA submission service.

4. Accession Retrieval:

e Track Submission Status: Monitor the status of your submission within the COPO interface.

© 2026 BenchChem. All rights reserved. 3/7 Tech Support


https://ora.ox.ac.uk/objects/uuid:d1384092-d67d-4805-990f-21d0168c9371/files/rh702q8285
https://wellcomeopenresearch.org/articles/7-279
https://ora.ox.ac.uk/objects/uuid:d1384092-d67d-4805-990f-21d0168c9371/files/rh702q8285
https://copo-project.readthedocs.io/en/latest/submissions/samples.html
https://ora.ox.ac.uk/objects/uuid:d1384092-d67d-4805-990f-21d0168c9371/files/rh702q8285
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1623416?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

+ Retrieve Accession Numbers: Upon successful submission to the ENA, COPO will retrieve
and store the assigned accession numbers for your study, samples, and sequence data.
These accession numbers can then be used in publications to cite your dataset.

Visualizing COPO Workflows

COPO to ENA Data Submission Workflow

The following diagram illustrates the high-level workflow for submitting data to the European
Nucleotide Archive (ENA) through the COPO platform.
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Caption: High-level workflow for data submission from a researcher to the ENA via COPO.

COPO Platform Architecture
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This diagram provides a simplified overview of the COPO platform's architecture and its
interaction with users and public repositories.
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Caption: Simplified architectural overview of the COPO platform.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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